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Compound of Interest

Compound Name:
Des(dimethylamino)hydroxyrizatrip

tan

CAS No.: 160194-39-8

Cat. No.: B1589140

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

Des(dimethylamino)hydroxyrizatriptan, a potential metabolite and impurity of the anti-

migraine drug Rizatriptan. This document is intended for researchers, scientists, and drug

development professionals engaged in the analysis and quality control of Rizatriptan and its

related compounds. The guide offers predicted spectroscopic data based on the analysis of

structurally similar compounds, detailed experimental protocols for data acquisition, and expert

insights into the rationale behind the analytical methodologies.

Introduction
Des(dimethylamino)hydroxyrizatriptan, systematically named 2-(5-((1H-1,2,4-triazol-1-

yl)methyl)-1H-indol-3-yl)ethan-1-ol, is a significant compound in the context of Rizatriptan's

metabolic profile and impurity analysis. Its structure is characterized by the substitution of the

dimethylamino group of Rizatriptan with a hydroxyl group, transforming the side chain to an

ethanolamine moiety. Accurate spectroscopic characterization of this compound is paramount
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for its identification and quantification in active pharmaceutical ingredients (APIs) and

formulated drug products, ensuring their safety and efficacy. This guide will delve into the

predicted Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and

Ultraviolet-Visible (UV-Vis) spectroscopic data for this molecule.

The methodologies presented herein are grounded in established analytical principles and

adapted from validated methods for Rizatriptan and other tryptamine derivatives. The rationale

behind each experimental choice is explained to provide a deeper understanding of the

analytical process, ensuring scientific integrity and trustworthiness of the data.

Molecular Structure
The foundational step in any spectroscopic analysis is the precise understanding of the

molecular structure.
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Caption: Predicted ESI-MS fragmentation pathway.

Experimental Protocol for LC-MS
Chromatographic Separation:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.
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Gradient: Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then

re-equilibrate.

Flow rate: 0.3 mL/min.

Injection volume: 2 µL.

Mass Spectrometry Detection:

Ionization mode: Positive Electrospray Ionization (ESI+).

Scan range: m/z 50-500.

Capillary voltage: 3.5 kV.

Source temperature: 120 °C.

Desolvation temperature: 350 °C.

For fragmentation data (MS/MS), use collision-induced dissociation (CID) with varying

collision energies (10-40 eV).

Trustworthiness: This LC-MS method is based on widely used protocols for the analysis of

polar drug metabolites. The use of a C18 column provides good retention and separation of the

analyte from other components. ESI in positive mode is ideal for molecules with basic nitrogen

atoms like the indole and triazole rings. [1][2]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.

Predicted IR Absorption Bands
Table 3: Predicted Major IR Absorption Bands
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Functional Group
Predicted Wavenumber

(cm⁻¹)
Intensity

O-H stretch (alcohol) 3200-3500 Strong, broad

N-H stretch (indole) ~3400 Medium, sharp

Aromatic C-H stretch 3000-3100 Medium

Aliphatic C-H stretch 2850-2960 Medium

Aromatic C=C stretch 1450-1600 Medium to strong

C-O stretch (alcohol) 1000-1260 Strong

Experimental Protocol for FTIR Spectroscopy
Sample Preparation: Use the Attenuated Total Reflectance (ATR) technique for solid

samples. Place a small amount of the powdered sample directly on the ATR crystal.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Scan range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of scans: 16-32.

Data Processing: Perform a background subtraction using the empty ATR crystal.

Expertise & Experience: ATR-FTIR is a rapid and convenient method for solid samples,

requiring minimal sample preparation. The predicted band positions are based on the analysis

of similar indole and alcohol-containing compounds. The broadness of the O-H stretch is

indicative of hydrogen bonding. [3][4]

Ultraviolet-Visible (UV-Vis) Spectroscopy
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UV-Vis spectroscopy provides information about the electronic transitions within a molecule,

which is characteristic of its chromophores.

Predicted UV-Vis Absorption Maxima
The primary chromophore in Des(dimethylamino)hydroxyrizatriptan is the 5-substituted

indole ring system.

Table 4: Predicted UV Absorption Maxima in Methanol

λmax (nm) Justification

~225 High-energy π-π* transition of the indole ring.

~280 Lower-energy π-π* transition of the indole ring.

Experimental Protocol for UV-Vis Spectroscopy
Sample Preparation: Prepare a stock solution of the sample in methanol (e.g., 100 µg/mL).

Prepare a series of dilutions to determine the linear range.

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Data Acquisition:

Scan range: 200-400 nm.

Blank: Use methanol.

Cuvette: 1 cm quartz cuvette.

Data Analysis: Identify the wavelengths of maximum absorbance (λmax). For quantitative

analysis, construct a calibration curve of absorbance versus concentration.

Trustworthiness: Methanol is a common and suitable solvent for UV-Vis analysis of indole-

containing compounds as it is transparent in the analytical wavelength range. The predicted

λmax values are consistent with those reported for other 5-substituted indoles. [5][6][7][8][9][10]
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Comprehensive Analytical Workflow
The following diagram illustrates a comprehensive workflow for the identification and

characterization of an unknown impurity, such as Des(dimethylamino)hydroxyrizatriptan, in

a drug substance.
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Caption: Workflow for impurity identification and characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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